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Cat. No.: B124071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metolachlor oxanilic acid (Metolachlor OA) is a major degradation product of the widely used

chloroacetamide herbicide, S-metolachlor. As the parent compound undergoes transformation

in the environment, understanding the persistence, mobility, and ultimate fate of its metabolites

is critical for a comprehensive environmental risk assessment. This technical guide provides a

detailed review of the environmental fate of Metolachlor OA, summarizing key quantitative

data, outlining experimental protocols for its analysis, and visualizing its formation and

analytical workflow.

Degradation and Persistence
Metolachlor OA is formed in the environment through the microbial degradation of

metolachlor. This process involves the dechlorination of the parent molecule and subsequent

addition of a functional group.[1][2] While metabolites are often less toxic than the parent

compound, their persistence and potential for transport into water bodies are of significant

environmental concern.[3]

The persistence of a compound in the environment is often expressed as its half-life (DT₅₀), the

time it takes for 50% of the initial concentration to dissipate. The half-life of Metolachlor OA
can vary significantly depending on environmental conditions such as soil type, temperature,

and moisture content.

Table 1: Half-life (DT₅₀) of Metolachlor and Metolachlor OA in Soil and Water
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Compound Matrix Conditions Half-life (days) Reference(s)

Metolachlor Soil Field 15 - 132 [4]

Metolachlor Soil
Aerobic, Sandy

Loam
67 [5]

Metolachlor Soil
Anaerobic,

Sandy Loam
81 [5]

Metolachlor Soil
First-order

kinetics
21.66 [6]

Metolachlor Soil Various 37.9 - 49.5 [7]

Metolachlor Water Aerobic 47 [5]

Metolachlor Water Anaerobic 78 [5]

Metolachlor Water Lake, Summer 11 [5]

Metolachlor Water
Hydrolysis (pH 5-

9)
>200 [8]

Metolachlor OA Soil
Lab studies

(normalized)
12.2 - >1000 [9]

Metolachlor OA Soil Agricultural soils
Can persist for

>4 years
[5]

Sorption and Mobility
The mobility of Metolachlor OA in the environment is largely governed by its sorption to soil

and sediment particles. Sorption is quantified by the soil-water partition coefficient (Kd) and the

organic carbon-normalized sorption coefficient (Koc). A lower Koc value generally indicates

higher mobility and a greater potential to leach into groundwater.[10] The adsorption of

metolachlor and its metabolites often follows the Freundlich isotherm model.

Table 2: Sorption Coefficients (Kd and Koc) for Metolachlor and Metolachlor OA
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Compound
Soil
Type/Matrix

Kd (L/kg) Koc (L/kg)
Freundlich
n

Reference(s
)

Metolachlor Various Soils
0.36 - 1.18

(as Kƒ)

200

(average)
<1 [1][8]

Metolachlor Various Soils 0.54 - 0.61 - - [11]

Metolachlor Aerobic Soils 1.23 - 5.85 - 0.69 - 0.91 [12]

Metolachlor
Anaerobic

Soils
1.04 - 4.54 - 0.69 - 0.91 [12]

Metolachlor

OA
- - 57 - [13]

Metolachlor

OA

Vegetated

Filter Strip

Soil

Lower than

Metolachlor
- - [6]

Metolachlor

OA

Cultivated

Soil

Lower than

Metolachlor
- - [6]

Formation Pathway of Metolachlor OA
Metolachlor is transformed into Metolachlor OA primarily through microbial action in the soil.

The key transformation involves the replacement of the chlorine atom, followed by oxidation.
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Metolachlor Dechlorinated IntermediateMicrobial Dechlorination Metolachlor OAOxidation
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Analysis

Water Sample Collection (50 mL)

Filtration

Cartridge Conditioning
(Methanol, Water)

Sample Loading

Washing
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Elution
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Concentration & Reconstitution

LC-MS/MS Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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